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Compound of Interest

Compound Name: Pentylcyclopropane

Cat. No.: B14749310

Disclaimer: No specific Safety Data Sheet (SDS) for pentylcyclopropane was found in the
available resources. The following guidance is based on the chemical properties of structurally
similar compounds, such as cyclopropane and other flammable liquids. It is imperative to
consult a specific SDS for pentylcyclopropane as soon as it becomes available and to
conduct a thorough risk assessment before handling this chemical. This information is intended
for use by trained professionals in a laboratory setting.

Pentylcyclopropane is presumed to be a flammable liquid and should be handled with
appropriate safety precautions to minimize risks of ignition and exposure. Adherence to proper
personal protective equipment (PPE) protocols, safe handling procedures, and disposal plans
Is essential for ensuring laboratory safety.

Personal Protective Equipment (PPE)

When handling pentylcyclopropane, the following personal protective equipment is
recommended to ensure personal safety. This guidance is based on protocols for handling
flammable and potentially hazardous chemicals.
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PPE Category

Item

Specifications

Eye Protection

Safety Goggles or Face Shield

Chemical splash goggles
should always be worn to
protect against splashes. A
face shield worn over safety
goggles is recommended
when there is a higher risk of
splashing.[1][2]

Hand Protection

Chemical-Resistant Gloves

Nitrile gloves are generally
recommended for handling
flammable liquids.[1] Always
check the glove manufacturer's
resistance guide for
compatibility with
pentylcyclopropane or similar

chemicals.

Body Protection

Flame-Retardant Lab Coat

A lab coat made of flame-
retardant material should be
worn and kept buttoned to
protect against splashes and

potential flash fires.[1]

Respiratory Protection

Respirator

Use in a well-ventilated area,
such as a chemical fume hood.
[3][4] If ventilation is
inadequate, a NIOSH-
approved respirator with
appropriate cartridges for
organic vapors should be
used.[3][5]

Foot Protection

Closed-Toe Shoes

Substantial, closed-toe shoes
are required to protect against
spills.[1][2]
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Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is critical for safe handling.
The following table summarizes available data for pentylcyclopropane.

Property Value

Molecular Formula C8H16[6][7][8]
Molar Mass 112.21 g/mol [6][9]
Density 0.7427 g/lcm3[6]
Boiling Point 128-129 °CJ6]

) ) Not explicitly available, but presumed to be a
Flash Point (estimated) flammable liquid.[10]

Solubility in Water 0.02 g/L[8]

Operational Plan: Safe Handling and Storage

Handling:

» All work with pentylcyclopropane should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood to minimize inhalation exposure.[3][4]

o Keep the compound away from heat, sparks, open flames, and other ignition sources.[10]
[11] No smoking should be permitted in the handling area.[3][11]

o Use non-sparking tools and explosion-proof equipment.[10]

o Take precautionary measures against static discharge by grounding and bonding containers
and receiving equipment.[10]

e Avoid contact with skin and eyes.[3] In case of contact, rinse the affected area immediately
and thoroughly with water.[10]

» Avoid inhalation of vapor or mist.[3] If inhaled, move the individual to fresh air and seek
medical attention if they feel unwell.[10][11]
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Storage:
» Store pentylcyclopropane in a cool, dry, and well-ventilated area.[4]
o Keep containers tightly closed and properly labeled.[1][10]

o Store in a designated flammable liquid storage cabinet away from incompatible materials
such as oxidizing agents.[1][12]

Disposal Plan

Proper disposal of pentylcyclopropane and any contaminated materials is crucial to prevent
environmental contamination and ensure safety.

» Waste Collection: All waste containing pentylcyclopropane must be treated as hazardous
waste.[13] Collect waste in a designated, compatible, and properly labeled container.[13] Do
not mix with other waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) department.[13]

o Container Labeling: The waste container must be clearly labeled as "Hazardous Waste" and
with the chemical name "Pentylcyclopropane".[13]

o Storage of Waste: Store the sealed waste container in a designated and secure satellite
accumulation area, away from sources of ignition and incompatible materials.[4]

» Professional Disposal: Contact a licensed professional waste disposal service to dispose of
the material in accordance with all local, state, and federal regulations.[3][13] Do not dispose
of pentylcyclopropane down the drain.[1]

o Contaminated PPE: Any personal protective equipment that becomes contaminated with
pentylcyclopropane should also be disposed of as hazardous waste.[1]

Workflow for Handling Pentylcyclopropane
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Workflow for Safe Handling and Disposal of Pentylcyclopropane
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Caption: Workflow for the safe handling and disposal of pentylcyclopropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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